Cas no 897617-89-9 (6-(4-benzylpiperidin-1-yl)-1-methyl-N-(2-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 6-(4-benzylpiperidin-1-yl)-1-methyl-N-(2-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 897617-89-9
• MF: C₂₅H₂₈N₆
• MW: 412.530024528503
• CID: 5513353
• Update Time: 2025-07-15

6-(4-benzylpiperidin-1-yl)-1-methyl-N-(2-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-benzylpiperidin-1-yl)-1-methyl-N-(2-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• 6-(4-benzylpiperidin-1-yl)-1-methyl-N-(2-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C25H28N6/c1-18-8-6-7-11-22(18)27-23-21-17-26-30(2)24(21)29-25(28-23)31-14-12-20(13-15-31)16-19-9-4-3-5-10-19/h3-11,17,20H,12-16H2,1-2H3,(H,27,28,29)
• InChI Key： PELUMTFUMFVUIU-UHFFFAOYSA-N
• SMILES： C1(N2CCC(CC3=CC=CC=C3)CC2)=NC(NC2=CC=CC=C2C)=C2C=NN(C)C2=N1

Additional information on 6-(4-benzylpiperidin-1-yl)-1-methyl-N-(2-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine

Introduction to 6-(4-benzylpiperidin-1-yl)-1-methyl-N-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 897617-89-9)

6-(4-benzylpiperidin-1-yl)-1-methyl-N-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, identified by its CAS number 897617-89-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a heterocyclic system widely recognized for its pharmacological potential. The presence of multiple functional groups, including a benzylpiperidine moiety and a methylphenyl substituent, contributes to its unique chemical properties and biological activities.

The benzylpiperidine component is particularly noteworthy, as it is frequently employed in the design of central nervous system (CNS) therapeutics due to its ability to enhance blood-brain barrier penetration and modulate neurotransmitter systems. In contrast, the methylphenyl group introduces additional lipophilicity and potential for receptor interactions, making this compound a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. Studies suggest that the pyrazolo[3,4-d]pyrimidine core may interact with various biological targets, including kinases and other enzymes implicated in cancer progression. The 6-(4-benzylpiperidin-1-yl)-1-methyl-N-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine structure has been hypothesized to exhibit inhibitory effects on pathways relevant to inflammation and cell proliferation, areas of intense interest in modern therapeutic development.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Researchers have leveraged modern catalytic methods and green chemistry principles to optimize the synthetic route, minimizing waste and improving scalability. Such efforts align with global trends toward sustainable pharmaceutical manufacturing.

In preclinical studies, derivatives of the pyrazolo[3,4-d]pyrimidine scaffold have demonstrated encouraging results in models of neurological disorders and oncological diseases. The specific arrangement of substituents in 6-(4-benzylpiperidin-1-yl)-1-methyl-N-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine suggests potential applications in modulating synaptic transmission or interfering with aberrant signaling cascades. For instance, modifications at the 4-amino position could influence metabolic stability or bioavailability, critical factors in drug development.

The integration of machine learning algorithms into virtual screening has accelerated the identification of novel pharmacophores. By analyzing large datasets of known bioactive compounds, computational models can predict the likelihood of 6-(4-benzylpiperidin-1-yl)-1-methyl-N-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine interacting with specific protein targets. This approach has already been instrumental in guiding experimental design and prioritizing compounds for further validation.

Ethical considerations are paramount when evaluating new therapeutic agents. The development of drugs must balance innovation with responsibility toward patient safety and environmental stewardship. Regulatory agencies worldwide have implemented stringent guidelines to ensure that compounds like 6-(4-benzylpiperidin-1-yl)-1-methyl-N-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine undergo rigorous testing before entering clinical trials. Preclinical toxicology studies are essential to assess potential side effects and establish safe dosage ranges.

The role of interdisciplinary collaboration cannot be overstated. Chemists, biologists, pharmacologists, and bioinformaticians must work together to translate laboratory findings into viable treatments. The case of 6-(4-benzylpiperidin-1-yl)-1-methyl-N-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine exemplifies how structural modifications can fine-tune biological activity. By iteratively refining the molecular framework through both experimental synthesis and computational analysis, researchers can uncover compounds with enhanced efficacy and reduced toxicity.

Future directions in this field may include exploring analogs of 6-(4-benzylpiperidin-1-yl)-1-methyl-N-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine that incorporate additional functional groups or alternative heterocyclic motifs. Advances in biocatalysis could also enable more efficient production methods for these complex molecules. As our understanding of disease mechanisms deepens, so too will our capacity to design targeted therapies based on compounds like this one.

The broader implications of such research extend beyond immediate therapeutic benefits. By elucidating the relationships between molecular structure and biological function, scientists contribute to fundamental knowledge that underpins all areas of biomedical research. This compound serves as a testament to the power of synthetic chemistry in addressing unmet medical needs.